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Compound of Interest

Compound Name: 3-Chloropivaloyl chloride

CAS No.: 4300-97-4

Cat. No.: B1294922

Get Quote

Introduction

3-Chloropivaloyl chloride (3-CPC), a reactive acyl chloride, serves as a crucial building block

in the synthesis of various agrochemicals.[1][2] Its bifunctional nature, containing both a

reactive acyl chloride and a chloro-substituent, allows for its versatile application in forming

heterocyclic structures common in active agrochemical ingredients.[3] This document provides

detailed application notes and experimental protocols for the synthesis of key agrochemicals

utilizing 3-Chloropivaloyl chloride and related compounds.

Key Applications in Agrochemical Synthesis
3-Chloropivaloyl chloride is a key intermediate in the production of several herbicides and

fungicides. Its primary role is as an acylating and cyclization reagent.[4] Notable agrochemicals

synthesized using 3-CPC include:

Clomazone: A broad-spectrum herbicide used for pre-emergence weed control in various

crops.
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Oxadiazon (via a related intermediate): A selective herbicide for the control of annual

grasses and broad-leaved weeds in rice, cotton, and other crops.

Synthesis of Clomazone
The synthesis of the herbicide clomazone from 3-Chloropivaloyl chloride is a two-step

process. The first step involves the formation of the intermediate 4,4-dimethyl-3-

isoxazolidinone, which is then subsequently reacted with 2-chlorobenzyl chloride to yield

clomazone.[5][6]

Logical Relationship: Synthesis of Clomazone

Step 1: Intermediate Synthesis

Step 2: Clomazone Synthesis
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Caption: Two-step synthesis of Clomazone from 3-Chloropivaloyl chloride.
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Experimental Protocols
Step 1: Synthesis of 4,4-dimethyl-3-isoxazolidinone

This protocol is based on a patented industrial synthesis method.[7]

Reaction Setup: To a suitable reactor, add 1120 kg of process water and 307 kg of

hydroxylamine hydrochloride. Begin stirring the mixture.

Reagent Preparation: Charge a metering tank with 670 kg of 3-Chloropivaloyl chloride. In

a separate metering tank, prepare a 30% (w/w) aqueous solution of sodium hydroxide.

Condensation Reaction: Cool the reactor contents to 0°C. Simultaneously begin the

dropwise addition of 3-Chloropivaloyl chloride and the 30% sodium hydroxide solution.

Maintain the reaction temperature at 0°C and control the pH of the reaction mixture at 6.95.

Reaction Completion: After the addition of 3-Chloropivaloyl chloride is complete

(approximately 1.5 hours), the pH should be around 7.41. Stop the addition of the sodium

hydroxide solution.

Work-up: Add 650 kg of 1,1-dichloroethane to dissolve the product. The resulting solution

containing 4,4-dimethyl-3-isoxazolidinone is then transferred for the next step.

Step 2: Synthesis of Clomazone

This protocol is a continuation from Step 1, based on patented methods.[1][8][9]

Reaction Setup: The solution of 4,4-dimethyl-3-isoxazolidinone in 1,1-dichloroethane is

transferred to a suitable reactor.

Alkylation Reaction: Add 2-chlorobenzyl chloride to the reactor. The reaction is carried out in

the presence of a base, such as sodium hydroxide or potassium carbonate, in an aqueous

medium.

Reaction Conditions: Heat the reaction mixture to a temperature in the range of 60 to 90°C.

An optimal reaction temperature is approximately 85°C. Maintain the pH of the reaction

mixture between 8.5 and 9.5.[9]
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Reaction Monitoring and Work-up: Monitor the reaction for completion. After the reaction is

complete, cool the mixture and perform an appropriate work-up, which may include phase

separation, extraction with an organic solvent like dichloromethane, and washing.

Purification: The crude clomazone can be purified by crystallization from a suitable solvent,

such as a mixture of acetonitrile and n-hexane, to yield a product with high purity.[10]

Quantitative Data
Reactant/
Product

Molecular
Weight (
g/mol )

Quantity
Molar
Ratio

Yield (%) Purity (%)
Referenc
e

Step 1

3-

Chloropival

oyl chloride

155.02 670 kg 1 ~93 ~96 [8]

Hydroxyla

mine

hydrochlori

de

69.49 307 kg ~1.03 [7]

4,4-

dimethyl-3-

isoxazolidi

none

115.13 ~466 kg [8]

Step 2

4,4-

dimethyl-3-

isoxazolidi

none

115.13 460 kg 1 ~92 >98 [11]

2-

chlorobenz

yl chloride

161.03 672 kg ~1.05 [9]

Clomazone 239.7 ~973 kg [11]
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Role in Oxadiazon Intermediate Synthesis
While a direct synthesis of oxadiazon using 3-Chloropivaloyl chloride is not prominently

documented, the related compound, pivaloyl chloride, is a key reagent in the synthesis of an

essential intermediate for oxadiazon. The synthesis involves the acylation of 2,4-dichloro-5-

isopropoxyphenylhydrazine with pivaloyl chloride.[8] It is plausible that some translated

literature mentioning "chloro-pivaloyl chloride" in this context may be a mistranslation of pivaloyl

chloride.

Experimental Workflow: Oxadiazon Intermediate
Synthesis
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Caption: General workflow for the acylation step in Oxadiazon intermediate synthesis.

Experimental Protocol (Acylation Step)
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The following is a general protocol for the acylation of the hydrazine intermediate with pivaloyl

chloride as described in a patent for oxadiazon synthesis.[8]

Reaction Setup: In an acylation kettle, charge chloroform, 2,4-dichloro-5-

isopropoxyphenylhydrazine, triethylamine, and a catalytic amount of a suitable catalyst (e.g.,

DMAP).

Acylation: Cool the reaction mixture to below 20°C.

Pivaloyl Chloride Addition: Slowly add pivaloyl chloride dropwise to the reaction mixture,

ensuring the temperature is maintained below 20°C.

Reaction Completion: After the addition is complete, incubate the reaction mixture for 1 hour.

Further Processing: The resulting product is then typically cyclized in a subsequent step to

form the oxadiazole ring of oxadiazon.

Conclusion
3-Chloropivaloyl chloride is a valuable and versatile intermediate in the agrochemical

industry, particularly demonstrated in the efficient synthesis of the herbicide clomazone. The

detailed protocols and quantitative data provided herein offer a comprehensive guide for

researchers and chemical development professionals. While its direct role in the synthesis of

other major agrochemicals like oxadiazon is less clear, the application of the closely related

pivaloyl chloride highlights the importance of the pivaloyl moiety in the construction of complex

agrochemical molecules. Further research may uncover broader applications of 3-
Chloropivaloyl chloride in the development of novel crop protection agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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